Cas no 1565825-89-9 (1-(3,4-Difluorophenyl)propan-1-amine hydrochloride)

• Product Name: 1-(3,4-Difluorophenyl)propan-1-amine hydrochloride
• CAS No: 1565825-89-9
• MF: C₉H₁₂ClF₂N
• MW: 207.6480884552
• MDL: MFCD12757715
• CID: 4609946
• PubChem ID: 53484815
• Update Time: 2024-11-04

1-(3,4-Difluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIFLUOROPHENYL)PROPAN-1-AMINE HCL
• 1-(3,4-difluorophenyl)propan-1-amine hydrochloride
• AK133434
• AK133446
• (R)-1-(3,4-Difluorophenyl)propan-1-amine hydrochloride
• (1R)-1-(3,4-DIFLUOROPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• XIB44832
• 1565825-89-9
• (1R)-1-(3,4-difluorophenyl)propan-1-amine;hydrochloride
• MFCD12757715
• AKOS015923223
• AS-69540
• CS-0153919
• (R)-1-(3,4-DIFLUOROPHENYL)PROPAN-1-AMINE HCL
• (R)-1-(3,4-Difluorophenyl)propan-1-amine hydrochloride ee
• Y10298
• (R)-1-(3,4-Difluorophenyl)propan-1-aminehydrochloride
• 847448-32-2
• 1-(3,4-Difluorophenyl)propan-1-amine hydrochloride

• MDL： MFCD12757715
• Inchi： 1S/C9H11F2N.ClH/c1-2-9(12)6-3-4-7(10)8(11)5-6;/h3-5,9H,2,12H2,1H3;1H
• InChI Key： BNFNPNSBDYSQAL-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C(CC)N)F

Computed Properties

• Exact Mass: 207.063
• Monoisotopic Mass: 207.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.87690